Cas no 5399-18-8 (Butanal, 2-ethyl-,oxime)

Butanal, 2-ethyl-,oxime Properties

Names and Identifiers

• Butanal, 2-ethyl-,oxime
• (NZ)-N-(2-ethylbutylidene)hydroxylamine
• 2-ethylbutanaldoxime
• 2-ethylbutylaldoxime
• 2-ethylbutyraldehyde oxime
• 2-ethyl-butyraldehyde oxime
• 2-ETHYLBUTYRALDHYDE, OXIME
• AC1NXBF5
• NSC1109
• 2-Ethylbutyraldoxime
• PERAMIVIR INTERMEDIATE
• SCHEMBL2465775
• 2-ethylbutanal oxime
• 2-ethylbutanaloxime
• 5399-18-8
• NSC 1109
• +Expand

• InChIKey： FQRMVGKAQSXDPC-FNORWQNLSA-N
• Inchi： InChI=1S/C6H13NO/c1-3-6(4-2)5-7-8/h5-6,8H,3-4H2,1-2H3/b7-5+
• SMILES： CCC(CC)C=NO

Computed Properties

• Exact Mass: 115.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 115.099714038g/mol
• Heavy Atom Count: 8
• Complexity: 66.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• LogP: 1.88260
• PSA: 32.59
• Boiling Point: 179.7±9.0 ºC (760 Torr),
• Flash Point: 88.1±8.0 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Density: 0.89±0.1 g/cm3 (20 ºC 760 Torr),